Cas no 109239-41-0 (3-ethyl-2-propylthiophene)

• Product Name: 3-ethyl-2-propylthiophene
• CAS No: 109239-41-0
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 1188473
• PubChem ID: 6429963
• Update Time: 2025-04-20

3-ethyl-2-propylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-propylthiophene
• Thiophene, 3-ethyl-2-propyl
• SCHEMBL14015619
• NBJXVGCOWNCVSN-UHFFFAOYSA-N
• DTXSID90423946
• 109239-41-0

• Inchi： 1S/C9H14S/c1-3-5-9-8(4-2)6-7-10-9/h6-7H,3-5H2,1-2H3
• InChI Key： NBJXVGCOWNCVSN-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CCC

Computed Properties

• Exact Mass: 154.08172
• Monoisotopic Mass: 154.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds